BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of
nordstrandite and doyleite

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminum oxide hydroxide

Cat. No.: B075778

An In-Depth Technical Guide to the Physical and Chemical Properties of Nordstrandite and
Doyleite

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of nordstrandite and doyleite, two triclinic polymorphs of aluminum hydroxide,
Al(OH)s. The information is presented to facilitate comparative analysis and to provide detailed
experimental context for researchers in mineralogy, materials science, and pharmaceutical
development.

Introduction

Nordstrandite and doyleite are members of the aluminum hydroxide [Al(OH)s] family of
minerals, which also includes the more common polymorphs gibbsite and bayerite.[1][2] These
minerals are of significant interest due to their varying stabilities, structural arrangements, and
potential applications in areas such as catalysis, adsorbents, and as raw materials. Doyleite is
noted as the least stable of these polymorphs.[3] Understanding the distinct properties of
nordstrandite and doyleite is crucial for their identification, synthesis, and utilization in scientific
and industrial applications.
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The fundamental physical and chemical characteristics of nordstrandite and doyleite are

summarized below. While both share the same chemical formula, their distinct crystal

structures give rise to differences in their physical properties.

Quantitative Data Summary

The following tables provide a comparative summary of the key quantitative data for

nordstrandite and doyleite.

Table 1: Crystallographic Properties

Property Nordstrandite Doyleite
Crystal System Triclinic[4] Triclinic[5]
Space Group P1[4] P1[5]

Cell Parameters

a=5.08A, b=512A,c=

4.98 Ao = 93.67°, B = 118.92°,

y =70.27°[4]

a=500A b=517A c=
4.98 Ao =97.5°, B =118.6°,y
= 104.74°[5]

Unit Cell Volume

105.94 A3[4]

104.37 A3[5]

Table 2: Physical Properties

Property

Nordstrandite

Doyleite

Mohs Hardness

3[4]

2.5 - 3[5][6]

Density (g/cm?3)

2.43 - 2.436 (measured), 2.45
(calculated)[4]

2.48 (measured), 2.482
(calculated)[5][6]

Colorless, coral pink, reddish

White, creamy-white, bluish-

Color ]
brown[4] white[5]
Luster Vitreous, Pearly[4] Vitreous, Pearly, Dull[5]
Streak White[7] White[5]
Perfect on {010}, fair on {100}
Cleavage Perfect on {110}[7][8]

[5](6]
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Table 3: Optical Properties

Property

Nordstrandite

Doyleite

Type

Biaxial (+)[4]

Biaxial (+)[5]

Refractive Indices

na = 1.580(4), nB = 1.580(4),
ny = 1.596(4)[4]

na = 1.545(1), np = 1.553(1),
ny = 1.566(1)[5]

2V Angle

24° (measured), 44°
(calculated)[4]

77° (measured), 78°
(calculated)[5]

Birefringence

0.016[4]

0.021[5]

Chemical Composition and Solubility

Both nordstrandite and doyleite have the chemical formula Al(OH)s, corresponding to a

composition of 34.59% aluminum, 61.53% oxygen, and 3.88% hydrogen by weight.[6][7]

Doyleite is reported to be insoluble in a 1:1 ratio of sulfuric acid, hydrogen chloride, and nitric

acid at room temperature. The solubility of aluminum hydroxides is generally pH-dependent.

Experimental Protocols

The characterization of nordstrandite and doyleite involves a suite of analytical techniques.

Below are detailed methodologies for key experiments.

Synthesis of Nordstrandite

A common method for the synthesis of nordstrandite involves the following steps:

o Precipitation of AI(OH)s Gel: An aluminum hydroxide gel is precipitated at a pH of 8 by the
addition of a 25% ammonia solution to a 0.25 M aluminum chloride (AICIs) solution at a rate

of 5 mL/min at 25 °C.[5]

e Washing: The resulting gel is thoroughly washed with deionized water to remove any

unreacted salts.[5]
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e Aging: The washed gel is then aged in an 8% ethylene diamine solution at 40 °C for 40
hours.[5]

» Final Washing and Drying: The synthesized nordstrandite is washed again with deionized
water and subsequently dried.[5]

X-Ray Diffraction (XRD)

Powder X-ray diffraction is a primary technique for distinguishing between the polymorphs of
Al(OH)s.

o Sample Preparation: A small portion of the mineral sample is finely ground by hand in an
agate mortar.[9]

« Instrumentation: A powder diffractometer with a Cu Ka radiation source (A = 1.5418 A) is
typically used.[6]

o Data Collection: The diffraction pattern is collected over a 26 range, for instance, at a scan
rate of 4° 26 per minute with 20 steps of 0.05°.[6]

e Analysis: The resulting diffraction pattern, a plot of intensity versus 20, provides a unique
fingerprint for each polymorph. The characteristic peaks for nordstrandite and doyleite can
be compared to standard diffraction patterns for identification.[1]

Raman Spectroscopy

Raman spectroscopy is a non-destructive technique that provides information about the
vibrational modes of a material, allowing for the differentiation of the Al(OH)s polymorphs.

¢ Instrumentation: A laser Raman microprobe is utilized.

o Sample Preparation: Minimal sample preparation is required; untreated crystals, fragments,
or microcrystalline powders can be directly analyzed.[7]

e Analysis: The Raman spectra of the different polymorphs show distinct bands. For instance,
in the v(OH)-stretching region, nordstrandite exhibits three bands near 3492, 3566, and 3623
cm~1, while doyleite shows a broad band centered at approximately 3545 cm~* with a
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potential shoulder near 3615 cm~1.[7] The region between 100-1200 cm~! also contains
distinctly different signatures for each polymorph.[7]

Solubility Determination (Shake-Flask Method)

The equilibrium solubility of aluminum hydroxides can be determined using the shake-flask
method.[10]

o Preparation of Media: A series of agueous solutions with varying target pH values (e.g., pH 4
to 12) are prepared in separate flasks using deionized water. The pH is adjusted using small
volumes of 0.1 M HCIOa or 0.1 M NaOH.[10]

» Addition of Solute: An excess amount of the solid aluminum hydroxide is added to each flask
to ensure that equilibrium with the solid phase is achieved.[10]

o Equilibration: The flasks are agitated in a constant temperature bath until equilibrium is
reached.

e Phase Separation: The solid and liquid phases are separated by allowing the solid to settle,
followed by centrifugation and filtration of the supernatant.[10]

e Analysis: The concentration of dissolved aluminum in the clear supernatant is quantified
using techniques such as Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-
OES) or Atomic Absorption Spectroscopy (AAS). The final pH of the supernatant is also
measured.[10]

o Data Analysis: A solubility curve is generated by plotting the logarithm of the measured
aluminum concentration against the final equilibrium pH.[10]

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis can be used to study the thermal decomposition of nordstrandite
and doyleite. This technique involves heating a sample at a controlled rate and measuring the
change in mass as a function of temperature. The dehydroxylation of Al(OH)s polymorphs
occurs at specific temperature ranges, providing information about their thermal stability.

Visualizations
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The following diagrams illustrate key relationships and workflows relevant to the study of
nordstrandite and doyleite.
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Polymorphic relationship of AI(OH)s minerals.
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Experimental workflow for mineral characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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